Cas no 66158-28-9 (3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-)
3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-, is a heterocyclic organic compound featuring a pyridine core substituted with a carboxylic acid group and a propyl-linked oxo-dihydro moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its functional groups enable versatile derivatization, facilitating the development of bioactive molecules. The compound exhibits moderate stability under standard conditions, ensuring reliable handling in laboratory settings. Its well-defined chemical properties allow for precise incorporation into complex molecular frameworks, supporting research in medicinal chemistry and material science. Available in high purity, it is suitable for applications requiring stringent quality control.
66158-28-9 structure
Product Name:3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-
CAS No:66158-28-9
MF:C9H11NO3
MW:181.188542604446
CID:1705047
PubChem ID:61718565
Update Time:2025-05-28
3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl-
- SCHEMBL5068788
- 66158-28-9
- 2-oxo-1-propyl-1,2-dihydropyridin-3-carboxylic acid
- 2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid
- DB-122286
- 2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylicacid
- KNNLKFXXFQAODX-UHFFFAOYSA-N
- EN300-369274
- AKOS010987687
-
- Inchi： 1S/C9H11NO3/c1-2-5-10-6-3-4-7(8(10)11)9(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
- InChI Key： KNNLKFXXFQAODX-UHFFFAOYSA-N
- SMILES： O=C1C(C(=O)O)=CC=CN1CCC
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-369274-0.05g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 0.05g |
$468.0 | 2025-03-18 | |
| Enamine | EN300-369274-0.1g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 0.1g |
$490.0 | 2025-03-18 | |
| Enamine | EN300-369274-0.25g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 0.25g |
$513.0 | 2025-03-18 | |
| Enamine | EN300-369274-0.5g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 0.5g |
$535.0 | 2025-03-18 | |
| Enamine | EN300-369274-1.0g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 1.0g |
$557.0 | 2025-03-18 | |
| Enamine | EN300-369274-2.5g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 2.5g |
$1089.0 | 2025-03-18 | |
| Enamine | EN300-369274-5.0g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 5.0g |
$1614.0 | 2025-03-18 | |
| Enamine | EN300-369274-10.0g |
2-oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 95.0% | 10.0g |
$2393.0 | 2025-03-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2038935-1g |
2-Oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 1g |
￥2737.00 | 2024-05-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2038935-5g |
2-Oxo-1-propyl-1,2-dihydropyridine-3-carboxylic acid |
66158-28-9 | 5g |
￥7931.00 | 2024-05-04 |
3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-propyl- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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